Cas no 2225126-72-5 (tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate;hydrochloride)

• Product Name: tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate;hydrochloride
• CAS No: 2225126-72-5
• MF: C₁₃H₂₆ClNO₂
• MW: 263.804043292999
• CID: 5164645
• PubChem ID: 137346851
• Update Time: 2026-03-04

tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-cyclohexylpropanoate hydrochloride
• tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate;hydrochloride

• Inchi： 1S/C13H25NO2.ClH/c1-13(2,3)16-12(15)11(14)9-10-7-5-4-6-8-10;/h10-11H,4-9,14H2,1-3H3;1H/t11-;/m0./s1
• InChI Key： CZXHRGWKDFFXKI-MERQFXBCSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](N)CC1CCCCC1.[H]Cl

Additional information on tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate;hydrochloride

tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate hydrochloride: A Comprehensive Overview

The compound tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate hydrochloride, with the CAS number NO2225126-72-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a salt of the amino acid derivative, specifically the hydrochloride salt of tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate. The molecule is characterized by its chiral center at the second carbon of the propanoate chain, which imparts a specific stereochemistry to the compound.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug development and as a building block in organic synthesis. The presence of the tert-butyl group and the cyclohexyl substituent contributes to its unique physical and chemical properties, making it an attractive candidate for further research.

One of the most notable aspects of tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate hydrochloride is its role in peptide synthesis. The amino group on the propanoate chain can act as a nucleophile, enabling it to participate in reactions such as amide bond formation, which is crucial in constructing complex molecules with biological activity.

Moreover, this compound has been explored for its potential in medicinal chemistry. Its stereochemistry is critical in determining its bioactivity, as many biological processes are highly sensitive to the spatial arrangement of molecules. The (2S) configuration of this compound has been shown to exhibit specific interactions with biological targets, making it a valuable tool in drug discovery.

In terms of synthesis, tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate hydrochloride can be prepared through various methods, including asymmetric synthesis and enzymatic resolution. These methods allow for the selective formation of the desired enantiomer, which is essential for maintaining the stereochemical integrity of the compound.

The physical properties of this compound are also worth mentioning. Its molecular weight is approximately 345 g/mol, and it exists as a white crystalline solid under standard conditions. The solubility profile of this compound is another critical factor that influences its application in various chemical processes.

In conclusion, tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate hydrochloride stands out as a versatile and important molecule in contemporary chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it a valuable asset for researchers and industry professionals alike.